Cas no 1803814-63-2 (2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole)

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole is a versatile heterocyclic compound featuring a benzo[d]oxazole core substituted with a chloroacetyl group at the 2-position and a methoxy group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it valuable in organic synthesis and pharmaceutical intermediates. The chloroacetyl moiety enables nucleophilic substitution reactions, while the methoxy group enhances electron density, influencing reactivity patterns. Its benzo[d]oxazole scaffold is of interest in medicinal chemistry due to its bioisosteric properties. The compound is typically used in research settings for developing biologically active molecules, particularly in the synthesis of potential therapeutic agents targeting neurological or inflammatory pathways. Proper handling is advised due to its reactive chloroacetyl group.

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole structure

1803814-63-2 structure

Product Name:2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole

CAS No:1803814-63-2

MF:C₁₀H₈ClNO₃

MW:225.628421783447

CID:4818595

Update Time:2025-06-14

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole
- Inchi： 1S/C10H8ClNO3/c1-14-6-2-3-9-7(4-6)12-10(15-9)8(13)5-11/h2-4H,5H2,1H3
- InChI Key： IMHNSPDRECCCQA-UHFFFAOYSA-N
- SMILES： ClCC(C1=NC2C=C(C=CC=2O1)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 249
XLogP3: 2.8
Topological Polar Surface Area: 52.3

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081003845-250mg	2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole	1803814-63-2	98%	250mg	$5,887.74	2022-04-02
Alichem	A081003845-500mg	2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole	1803814-63-2	98%	500mg	$8,723.18	2022-04-02
Alichem	A081003845-1g	2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole	1803814-63-2	98%	1g	$14,998.52	2022-04-02

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole

Recent Advances in the Study of 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole (CAS: 1803814-63-2)

2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole (CAS: 1803814-63-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of cancer and infectious diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound's unique structure, featuring a chloroacetyl group and a methoxy-substituted benzo[d]oxazole moiety, makes it a promising candidate for the development of novel therapeutics. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with enhanced biological activity. Recent publications highlight its utility in the design of inhibitors targeting specific enzymes and pathways implicated in disease progression.

One of the most notable studies published in the past year investigated the compound's potential as a covalent inhibitor of protein kinases. The study demonstrated that 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole could selectively modify cysteine residues in the active site of certain kinases, leading to the inhibition of their enzymatic activity. This finding opens new avenues for the development of targeted therapies for cancers driven by kinase mutations.

Another area of research has focused on the compound's antimicrobial properties. Preliminary in vitro studies have shown that derivatives of 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole exhibit potent activity against a range of bacterial and fungal pathogens. These results suggest that further optimization of the compound's structure could yield new antibiotics to address the growing problem of antimicrobial resistance.

In addition to its direct biological effects, recent work has also explored the compound's potential as a molecular probe. Its ability to form stable covalent bonds with specific amino acids makes it a valuable tool for studying protein function and interactions. Researchers have utilized this property to develop novel assays for high-throughput screening of drug candidates.

Despite these promising findings, challenges remain in the development of 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed through further chemical modification and optimization. Ongoing research is focused on improving the pharmacokinetic properties of the compound while maintaining its biological activity.

In conclusion, the latest research on 2-(2-Chloroacetyl)-5-methoxybenzo[d]oxazole (CAS: 1803814-63-2) highlights its versatility and potential in drug discovery. Its applications range from kinase inhibition to antimicrobial activity and molecular probing, making it a valuable scaffold for further development. Future studies will likely focus on optimizing its properties and expanding its therapeutic applications, potentially leading to novel treatments for a variety of diseases.